Cas no 66471-21-4 (2-[[2-[(4-amino-4-carboxybutanoyl)amino]-4-carboxybutanoyl]amino]pentanedioic Acid)

• Product Name: 2-[[2-[(4-amino-4-carboxybutanoyl)amino]-4-carboxybutanoyl]amino]pentanedioic Acid
• CAS No: 66471-21-4
• MF: C₁₅H₂₃N₃O₁₀
• MW: 405.357224702835
• CID: 964067
• PubChem ID: 333409
• Update Time: 2025-04-19

2-[[2-[(4-amino-4-carboxybutanoyl)amino]-4-carboxybutanoyl]amino]pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[[2-[(4-amino-4-carboxybutanoyl)amino]-4-carboxybutanoyl]amino]pentanedioic Acid
• 2-[[2-[(4-amino-4-carboxy-butanoyl)amino]-4-carboxy-butanoyl]amino]pentanedioic acid
• 2-[[2-[(4-amino-5-hydroxy-5-oxopentanoyl)amino]-5-hydroxy-5-oxopentanoyl]amino]pentanedioic acid
• AC1L7D89
• CTK2F3815
• NSC334203
• NSC-334203
• 66471-21-4
• DTXSID00318713
• gamma-Glutamyl-alpha-glutamylglutamic acid
• DS-012753

• Inchi： 1S/C15H23N3O10/c16-7(14(25)26)1-4-10(19)17-8(2-5-11(20)21)13(24)18-9(15(27)28)3-6-12(22)23/h7-9H,1-6,16H2,(H,17,19)(H,18,24)(H,20,21)(H,22,23)(H,25,26)(H,27,28)
• InChI Key： GVJQNLDNJBEQDK-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(CCC(C(=O)O)N)=O)NC(C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 405.13839
• Monoisotopic Mass: 405.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 913.6°C at 760 mmHg
• Flash Point: 506.3°C
• Refractive Index: 1.565
• PSA: 233.42
• LogP: -0.55560